Cas no 73121-93-4 (N-Propylcyclopropanamine)

• Product Name: N-Propylcyclopropanamine
• CAS No: 73121-93-4
• MF: C₆H₁₃N
• MW: 99.1741216182709
• MDL: MFCD09736943
• CID: 1070888
• PubChem ID: 329775441
• Update Time: 2025-08-02

N-Propylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-Propylcyclopropanamine
• N-Cyclopropyl-N-propylamine
• AC1Q2Y4K
• ALBB-005333
• CTK5D7389
• MolPort-004-307-330
• N-propylcyclopropanamine(SALTDATA: FREE)
• SBB047761
• STK503356
• SureCN1678882
• N-Propylcyclopropanamine, AldrichCPR
• 73121-93-4
• AKOS000142769
• EN300-40207
• propylcyclopropylamine
• DTXSID00477430
• FT-0725139
• DAOWJXCNVJBLNI-UHFFFAOYSA-N
• MFCD09736943
• cyclopropyl-propyl-amine
• DA-18450

• MDL： MFCD09736943
• Inchi： 1S/C6H13N/c1-2-5-7-6-3-4-6/h6-7H,2-5H2,1H3
• InChI Key： DAOWJXCNVJBLNI-UHFFFAOYSA-N
• SMILES： N(CCC)C1CC1

Computed Properties

• Exact Mass: 99.10489
• Monoisotopic Mass: 99.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.846
• Boiling Point: 124.575°C at 760 mmHg
• Flash Point: 10.663°C
• Refractive Index: 1.449
• PSA: 12.03
• Vapor Pressure: 12.7±0.2 mmHg at 25°C

N-Propylcyclopropanamine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Propylcyclopropanamine

Recent Advances in the Study of N-Propylcyclopropanamine (CAS: 73121-93-4): A Comprehensive Research Brief

N-Propylcyclopropanamine (CAS: 73121-93-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by a cyclopropane ring attached to a propylamine moiety, exhibits intriguing pharmacological activities, making it a subject of intense investigation. Recent studies have explored its synthesis, mechanism of action, and potential applications in drug development, particularly in the treatment of neurological disorders and metabolic diseases.

One of the key breakthroughs in the study of N-Propylcyclopropanamine is its role as a modulator of neurotransmitter systems. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound acts as a selective agonist for certain serotonin receptors, which are implicated in mood regulation and cognitive function. The study utilized advanced molecular docking techniques and in vitro assays to elucidate the binding affinity and specificity of N-Propylcyclopropanamine, providing a foundation for its potential use in antidepressant and anxiolytic therapies.

In addition to its neurological applications, N-Propylcyclopropanamine has shown promise in metabolic research. A recent study in the European Journal of Pharmacology (2024) highlighted its ability to modulate lipid metabolism by targeting key enzymes involved in fatty acid oxidation. This finding suggests potential applications in the treatment of obesity and related metabolic disorders. The study employed both animal models and cell-based assays to validate the compound's efficacy and safety profile, paving the way for further preclinical development.

The synthesis of N-Propylcyclopropanamine has also seen advancements, with researchers developing more efficient and scalable methods. A paper in Organic Process Research & Development (2023) described a novel catalytic approach that significantly reduces the number of steps and improves yield compared to traditional methods. This innovation is critical for the large-scale production of the compound, ensuring its availability for further research and potential clinical use.

Despite these promising developments, challenges remain in the study of N-Propylcyclopropanamine. Issues such as bioavailability, pharmacokinetics, and long-term safety need to be addressed in future research. Ongoing studies are focusing on optimizing the compound's formulation and delivery methods to enhance its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-Propylcyclopropanamine (CAS: 73121-93-4) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse pharmacological activities and recent advancements in synthesis and application underscore its potential as a valuable therapeutic agent. Continued research and development efforts will be essential to fully realize its benefits and address existing challenges.